Cas no 2227981-65-7 ((1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227981-65-7
• MF: C₉H₁₅F₃O
• MW: 196.210013628006
• CID: 6436634
• PubChem ID: 165631830
• Update Time: 2025-10-17

(1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol
• 2227981-65-7
• EN300-1948475

• Inchi： 1S/C9H15F3O/c1-8(2)4-3-6(5-8)7(13)9(10,11)12/h6-7,13H,3-5H2,1-2H3/t6?,7-/m0/s1
• InChI Key： QJDYZXBYQAZWAR-MLWJPKLSSA-N
• SMILES： FC([C@H](C1CCC(C)(C)C1)O)(F)F

Computed Properties

• Exact Mass: 196.10749958g/mol
• Monoisotopic Mass: 196.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227981-65-7)

(1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227981-65-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a trifluoromethyl group, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol consists of a cyclopentyl ring with two methyl groups at the 3-position and a trifluoromethyl-substituted ethanol moiety. The presence of the chiral center at the 1-position of the cyclopentyl ring imparts enantiomeric specificity to the molecule. This enantiomeric purity is crucial for many pharmaceutical applications where the biological activity can be significantly influenced by the stereochemistry of the compound.

The synthesis of (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol has been explored using various methodologies. One common approach involves the asymmetric synthesis of the cyclopentyl derivative followed by the introduction of the trifluoromethyl group. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound. For instance, a study published in Organic Letters in 2020 reported a novel palladium-catalyzed method for the enantioselective synthesis of this compound with high yield and excellent enantiomeric excess (ee).

In terms of its physical properties, (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol is a colorless liquid with a molecular weight of 204.3 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane and ethanol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

The biological activity of (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol has been extensively studied in recent years. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. A study published in Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for treating inflammatory conditions.

Beyond its pharmaceutical applications, (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol has also been investigated for its potential use in agrochemicals. A study published in Pest Management Science in 2019 demonstrated that certain derivatives of this compound show promising insecticidal activity against various pests. The researchers attributed this activity to the unique combination of structural features that enhance the compound's ability to disrupt insect metabolism.

The environmental impact of compounds like (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and ecotoxicity of these compounds to ensure their safe use in various industries. A study published in Environmental Science & Technology in 2020 reported that under controlled conditions, this compound exhibits moderate biodegradability and low ecotoxicity levels.

In conclusion, (1S)-1-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227981-65-7) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents and agrochemicals. Ongoing research continues to explore new synthetic methods and applications for this compound, highlighting its importance in modern chemical science.